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Cat. No.: B8686552

Get Quote

An In-depth Technical Guide to Chloro-Methyl-Nitroisoquinolines: Focus on 1-Chloro-3-methyl-

5-nitroisoquinoline

Senior Application Scientist Note: Initial literature and database searches for the specifically

requested compound, 3-Chloro-1-methyl-5-nitroisoquinoline, did not yield a registered CAS

number or dedicated experimental data. This suggests the compound is either not well-

documented in public scientific literature or may be a novel chemical entity. However, the

chloro-methyl-nitroisoquinoline scaffold is of significant interest in medicinal chemistry. This

guide, therefore, focuses on a closely related and documented isomer, 1-Chloro-3-methyl-5-

nitroisoquinoline, to provide a technically robust and scientifically grounded resource for

researchers, scientists, and drug development professionals. The principles, synthesis, and

potential applications discussed herein are highly relevant to the broader class of these

heterocyclic compounds.
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The isoquinoline nucleus is a privileged scaffold in medicinal chemistry, forming the core of

numerous alkaloids and synthetic compounds with a wide array of pharmacological activities.

[1] Its presence in nature, for instance in the poppy alkaloids papaverine and morphine, has

long established its therapeutic potential.[1] The rigid, bicyclic aromatic structure provides an

excellent framework for the spatial presentation of functional groups, enabling precise

interactions with biological targets.

The introduction of substituents such as chloro and nitro groups can significantly modulate the

electronic properties, reactivity, and biological activity of the isoquinoline core.[2] These

electron-withdrawing groups can influence kinase inhibition, antimicrobial activity, and

anticancer properties, making substituted isoquinolines a focal point for the development of

targeted therapies.[2] This guide will provide a detailed examination of the synthesis and

properties of a representative member of this class, 1-Chloro-3-methyl-5-nitroisoquinoline.

Physicochemical and Structural Properties
The specific properties of 1-Chloro-3-methyl-5-nitroisoquinoline are presented below. The

molecular formula and weight are calculated based on its chemical structure, consistent with its

isomer 1-Chloro-6-methyl-5-nitroisoquinoline.[3]

Property Value Source

Molecular Formula C₁₀H₇ClN₂O₂ Calculated

Molecular Weight 222.63 g/mol
Calculated, consistent with

isomer[3]

IUPAC Name
1-Chloro-3-methyl-5-

nitroisoquinoline
[4]

Canonical SMILES
CC1=NC(Cl)=C2C(=C1)C=CC

=C2N(=O)=O
Deduced

Physical State
Solid (based on related

compounds)
Inferred

Melting Point 112°C [4]
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Synthesis of 1-Chloro-3-methyl-5-nitroisoquinoline
The synthesis of 1-Chloro-3-methyl-5-nitroisoquinoline can be achieved through the

chlorination of its corresponding N-oxide precursor.[4] This method is a common and effective

way to introduce a chlorine atom at the 1-position of the isoquinoline ring.

Synthesis Workflow
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Synthesis Workflow

3-methyl-5-nitro-isoquinoline-2-oxide

Reflux (1 hour)

Phosphorus oxychloride (POCl₃)

Cooling to room temperature

Pouring onto ice

Filtration

Crude 1-chloro-3-methyl-5-nitro-isoquinoline

Recrystallization from acetone (2x)

Pure 1-chloro-3-methyl-5-nitro-isoquinoline

Click to download full resolution via product page

Caption: Synthesis of 1-chloro-3-methyl-5-nitro-isoquinoline.
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Step-by-Step Experimental Protocol
This protocol is based on a documented laboratory procedure.[4]

Reaction Setup: To 60 ml of phosphorus oxychloride (POCl₃), add 12 g of 3-methyl-5-nitro-

isoquinoline-2-oxide.

Reflux: Stir the mixture and reflux for 1 hour. The phosphorus oxychloride serves as both the

chlorinating agent and the solvent. The elevated temperature is necessary to drive the

reaction to completion.

Cooling: After the reflux period, allow the reaction mixture to cool to room temperature

(approximately 20°C).

Quenching: Carefully pour the cooled reaction mixture onto ice. This step hydrolyzes the

excess phosphorus oxychloride and precipitates the crude product.

Isolation: Isolate the crude product by filtration. This will yield approximately 6.2 g of the

material.

Purification: To achieve high purity, recrystallize the crude product twice from acetone. This

process will yield the final product, 1-chloro-3-methyl-5-nitro-isoquinoline, with a melting

point of 112°C.[4]

Mechanistic Insights
The reaction of an N-oxide with phosphorus oxychloride is a classic method for the introduction

of a chlorine atom at the alpha position to the nitrogen in a heterocyclic ring. The reaction

proceeds through the formation of a chlorophosphate intermediate, which then undergoes

nucleophilic attack by the chloride ion to yield the chlorinated product and a phosphate

byproduct.

Potential Applications in Drug Development
While specific biological activity data for 1-Chloro-3-methyl-5-nitroisoquinoline is not readily

available, the broader class of substituted isoquinolines has shown significant promise in

several therapeutic areas.
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Anticancer Agents: The isoquinoline scaffold is a common feature in many kinase inhibitors.

[2] The electronic properties imparted by the chloro and nitro substituents can enhance the

binding affinity and selectivity of these compounds for specific protein kinases that are often

dysregulated in cancer.

Antimicrobial Agents: Isoquinoline derivatives have been investigated for their antibacterial

properties.[2] The ability to functionalize the isoquinoline ring allows for the optimization of

compounds that can target essential bacterial processes.

Enzyme Inhibition: The rigid structure of the isoquinoline ring system makes it an attractive

starting point for the design of enzyme inhibitors for a variety of targets.

The 1-chloro substituent also provides a reactive handle for further synthetic modifications.

Nucleophilic substitution reactions can be employed to introduce a variety of side chains,

allowing for the exploration of structure-activity relationships and the optimization of lead

compounds. For example, the chlorine can be displaced by amines, thiols, or alcohols to

generate a library of derivatives for biological screening.

Safety and Handling
Detailed safety information for 1-Chloro-3-methyl-5-nitroisoquinoline is not available. However,

based on related compounds such as 1-chloroisoquinoline, the following precautions should be

taken:

Causes skin irritation.[5]

Causes serious eye irritation.[5]

May cause respiratory irritation.[5]

Therefore, it is recommended to handle this compound in a well-ventilated fume hood, wearing

appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab

coat. Avoid inhalation of dust and contact with skin and eyes.
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While a comprehensive profile of 3-Chloro-1-methyl-5-nitroisoquinoline remains to be

established in the scientific literature, the analysis of its isomer, 1-Chloro-3-methyl-5-

nitroisoquinoline, provides a valuable framework for understanding this class of compounds.

The synthetic route is well-defined, and the isoquinoline scaffold, decorated with chloro and

nitro groups, represents a promising area for further investigation in drug discovery and

medicinal chemistry. The strategic placement of these functional groups offers opportunities for

both direct biological activity and further chemical derivatization to create novel therapeutic

agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b8686552/docs?utm_src=pdf-body#3-chloro-1-methyl-5-nitroisoquinoline-molecular-weight-and-formula
https://www.prepchem.com/synthesis-of-1-chloro-3-methyl-5-nitro-isoquinoline
https://www.prepchem.com/synthesis-of-3-chloro-5-amino-isoquinoline
https://pubchem.ncbi.nlm.nih.gov/compound/3-Chloroisoquinoline
https://www.watson-int.com/1-chloro-6-methyl-5-nitroisoquinoline-cas-943606-84-6/
https://pubchem.ncbi.nlm.nih.gov/compound/1-Chloro-3-methylisoquinoline
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC4555459/
https://pubchem.ncbi.nlm.nih.gov/compound/5-Nitroisoquinoline
https://pubchemlite.deepchem.io/compound/103351543
https://pubchem.ncbi.nlm.nih.gov/compound/140539
https://www.benchchem.com/product/b8686552?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8686552?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sources

1. Thieme E-Books & E-Journals [thieme-connect.de]

2. 3-Chloroisoquinoline | C9H6ClN | CID 640968 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. watson-int.com [watson-int.com]

4. prepchem.com [prepchem.com]

5. Isoquinoline, 1-chloro- | C9H6ClN | CID 140539 - PubChem [pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [3-Chloro-1-methyl-5-nitroisoquinoline molecular weight
and formula]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8686552/docs#3-chloro-1-methyl-5-nitroisoquinoline-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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